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Compound of Interest

Compound Name:
2-(1-Methylpiperidin-4-yl)propan-

2-ol

CAS No.: 40119-19-5

Cat. No.: B13580646

Get Quote

Executive Summary & Compound Profile
1-Methyl-4-piperidineethanol (CAS: 20691-89-8) is a critical heterocyclic intermediate used in

the synthesis of antihistamines (e.g., fexofenadine precursors) and neuroactive pharmaceutical

agents. In drug development, precise structural characterization is required to distinguish it

from its regioisomers (2- and 3-substituted variants) which possess distinct pharmacological

profiles.

This guide provides a technical breakdown of its mass spectral behavior, comparing native

Electron Ionization (EI) fragmentation against trimethylsilyl (TMS) derivatization and isomeric

alternatives.
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Property Specification

Formula

Molecular Weight 143.23 g/mol

Structure
Piperidine ring with N-methyl and 4-hydroxyethyl

substitution

Key Application
Pharmaceutical intermediate (antihistamines,

antipsychotics)

Electron Ionization (EI) Fragmentation Mechanics
In 70 eV EI-MS, 1-methyl-4-piperidineethanol exhibits a fragmentation pattern governed by the

high basicity of the tertiary amine and the stability of the piperidine ring. Unlike its 2-substituted

isomer, the 4-position substituent cannot be lost via a simple

-cleavage adjacent to the nitrogen without ring opening.

Dominant Fragmentation Pathways
The fragmentation is driven by charge localization on the nitrogen atom (onium ion formation).

Molecular Ion (

): Weak intensity at m/z 143. The aliphatic amine lowers the ionization potential, but the ion
is unstable.

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Cleavage (Ring): The primary driver. The bond adjacent to the nitrogen breaks, opening the
ring.[1] This is followed by hydrogen transfer and loss of alkene fragments.

Side Chain Loss (Diagnostic):

m/z 112 (

): Loss of the terminal hydroxymethyl group (

).
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m/z 125 (

): Dehydration (loss of

), common in alcohols, often preceded by thermal dehydration in the injector port.

Base Peak Region (m/z 96-98):

The most characteristic cleavage for 4-substituted N-methylpiperidines involves the loss of

the side chain to form the N-methyl-tetrahydropyridine cation (m/z 96/97).

m/z 44 (

): A universal fragment for N-methylated amines, formed by double

-cleavage and ring disintegration.

Visualization of Fragmentation Pathways
The following diagram illustrates the mechanistic pathways leading to key diagnostic ions.
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Figure 1: Mechanistic fragmentation pathway of 1-methyl-4-piperidineethanol under 70 eV

Electron Ionization.

Comparative Analysis: Isomers & Derivatives
Distinguishing the 4-isomer from the 2- and 3-isomers is critical for purity assessment.

Isomeric Differentiation (Native Form)
The position of the ethanol side chain drastically alters the

-cleavage potential.

Isomer Base Peak Origin
Key Diagnostic
Differences

1-Methyl-4-piperidineethanol Ring Fragment (m/z 96/97)

Symmetrical. Cannot lose side

chain via direct

-cleavage. Retains ring mass

in mid-spectrum.

1-Methyl-2-piperidineethanol Side Chain Loss (m/z 98)

Asymmetrical. Direct

-cleavage at C2 expels the

hydroxyethyl group

immediately. Very weak

.

1-Methyl-3-piperidineethanol Mixed (m/z 112/96)

Chiral. Fragmentation is

intermediate; often shows

stronger m/z 112 (loss of

CH2OH) than the 4-isomer.

Performance Alternative: TMS Derivatization
Native alcohols often tail on non-polar GC columns. Silylation with BSTFA (N,O-

Bis(trimethylsilyl)trifluoroacetamide) improves peak shape and shifts mass fragments for
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confirmation.

Derivative: 1-Methyl-4-(2-trimethylsiloxyethyl)piperidine.

Molecular Weight:

.

Key Fragments:

m/z 73: Trimethylsilyl cation (

) – Confirmation of silylation.

m/z 200 (

): Loss of methyl from TMS.

m/z 125 (

): Loss of TMS-OH (reverts to olefinic piperidine).

Experimental Protocol (Self-Validating)
To ensure reproducible data, the following GC-MS protocol utilizes a system suitability test

(SST) using a homologous series.

Materials
Analyte: 1-Methyl-4-piperidineethanol (>98% purity).

Reagent: BSTFA + 1% TMCS (for derivatization).

Solvent: Dichloromethane (DCM), HPLC Grade.

Step-by-Step Workflow
Sample Preparation (Native):

Dissolve 1 mg analyte in 1 mL DCM.
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Critical: Use a base-deactivated liner (e.g., splitless with wool) to prevent adsorption of the

amine.

Derivatization (Optional but Recommended):

Take 100 µL of native solution.

Add 50 µL BSTFA + 1% TMCS.

Incubate at 60°C for 30 minutes. Dry N2 purge is not required; inject directly.

GC-MS Parameters:

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Inlet: 250°C, Split ratio 20:1.

Oven: 60°C (1 min)

15°C/min

300°C (3 min).

MS Source: 230°C, 70 eV.

Scan Range: m/z 35–300.

Decision Tree for Identification
Use this logic flow to confirm identity in unknown samples.
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Figure 2: Logical decision tree for differentiating piperidineethanol isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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